![molecular formula C20H24ClN3O3S B2797102 N-(4,7-dimethylbenzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)furan-2-carboxamide hydrochloride CAS No. 1216996-04-1](/img/structure/B2797102.png)
N-(4,7-dimethylbenzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)furan-2-carboxamide hydrochloride
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Overview
Description
“6,7-Dimethylbenzo[d]thiazol-2-amine” is a chemical compound with the molecular formula C9H10N2S and a molecular weight of 178.2541 .
Molecular Structure Analysis
The molecular structure of “6,7-Dimethylbenzo[d]thiazol-2-amine” can be found in its MOL file .Physical And Chemical Properties Analysis
The physical and chemical properties of “6,7-Dimethylbenzo[d]thiazol-2-amine”, such as its melting point, boiling point, and density, can be found on its ChemicalBook page .Scientific Research Applications
Cyclometallation and Structural Characterization
- Cyclometallation of N,N-Dimethylbenzo[b]furan-2-carbothioamides : A study by Nonoyama et al. (1994) focused on cyclometallation of N,N-dimethylbenzo[b]furan-2-carbothioamides with various metals. These cyclometallated products were spectroscopically characterized, providing insights into the structural and electronic properties of similar furan-carboxamide derivatives (Nonoyama, Nakajima, Mizuno, & Hayashi, 1994).
Synthesis and Electrophilic Substitution Reactions
- Synthesis and Reactions of Electrophilic Substitution : Aleksandrov and Elchaninov (2017) investigated the synthesis of furan-2-carboxamide derivatives and their electrophilic substitution reactions. These reactions under different conditions provide valuable information on the chemical behavior of similar furan-carboxamide compounds (Aleksandrov & Elchaninov, 2017).
Molecular Characterization and Biological Activity
- Experimental and Theoretical Investigations on a Furan-2-Carboxamide-Bearing Thiazole : Cakmak et al. (2022) synthesized a thiazole-based heterocyclic amide and investigated its antimicrobial activity. The molecular and electronic structures were studied using X-ray diffraction and density functional theory, providing insights into the potential pharmacological applications of similar compounds (Cakmak, Koşar Kırca, Veyisoğlu, Yakan, Ersanli, & Kütük, 2022).
Antitumor Properties and Structure-Activity Relationships
- Antitumor Properties of N-(5-R-Benzyl-1,3-Thiazol-2-yl)-4,5-Dihydro-1H-Imidazole-2-Carboxamides : Horishny et al. (2020) prepared compounds similar in structure and assessed their anticancer activity. This study contributes to understanding the potential antitumor applications of related carboxamide derivatives (Horishny, Drapak, Chaban, Ostapiuk, & Matiychuk, 2020).
Safety and Hazards
properties
IUPAC Name |
N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-N-(2-morpholin-4-ylethyl)furan-2-carboxamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23N3O3S.ClH/c1-14-5-6-15(2)18-17(14)21-20(27-18)23(19(24)16-4-3-11-26-16)8-7-22-9-12-25-13-10-22;/h3-6,11H,7-10,12-13H2,1-2H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QYPUDERBFJVSLA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=C(C=C1)C)SC(=N2)N(CCN3CCOCC3)C(=O)C4=CC=CO4.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24ClN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
421.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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